Cas no 1008-91-9 (1-(pyridin-4-yl)piperazine)

1-(pyridin-4-yl)piperazine Properties

Names and Identifiers

• 4-Pyridylpiperazine
• 1-(4-Pyridyl)piperazine
• 4-(1-Piperazino)pyridine
• 1-(4-Pyridyl)-piperazine
• 1-(Pyridin-4-yl)piperazine
• 1-pyridin-4-ylpiperazine
• Prussian blue
• 4-(1-Piperazinyl)pyridine
• 4-Piperazinopyridine
• BUTTPARK 82\08-09
• RARECHEM AH CK 0194
• 1-(4-PYRIDINYL)PIPERAZINE
• 1-PYRIDIN-4-YL-PIPERAZINE
• Pyridyl)piperazin
• 4-pyridyl piperazine
• LABOTEST-BB LT00233138
• PIPERAZINE, 1-(4-PYRIDINYL)-
• 1-(4-pyridyl) piperazine
• 1-[4-pyridyl]piperazine
• (4-pyridyl)piperazine
• PubChem22899
• l-(4-pyridyl)piperazine
• N-(4-Pyridyl)piperazine
• 4-(4-pyridyl)piperaz
• 1-(4 -pyridyl)piperazine
• A925392
• DTXSID80143520
• 1-(4-Pyridyl)piperazine, >=97.0% (GC)
• 1-pyridin-4-yl piperazine
• FS-1243
• BP-12527
• SCHEMBL74335
• EN300-21645
• BARIUMCHLORANILATE
• 1-(4-pyridinyl)-piperazine
• 4-(4-pyridyl) piperazine
• W-111710
• 1008-91-9
• AB01816
• CHEMBL339069
• NS00023006
• F2158-0959
• PD179084
• 4-(4-pyridyl)piperazine
• MFCD00040745
• P1863
• CS-W020625
• AKOS000205043
• EINECS 213-764-7
• Z104507050
• FT-0605777
• OQZBAQXTXNIPRA-UHFFFAOYSA-N
• AM20070126
• BDBM50106393
• SY002313
• 1-(4-Pyridyl)-Piperazine,98%
• 1-Pyridin-4-yl-piperazine
• DB-018625
• 1-(4-pyridyl)-piperazine
• 1-(pyridin-4-yl)piperazine
• 1-(4-pyridinyl)piperazine
• BBL021057
• 4-pyridylpiperazine
• STK893763
• 4-(1-PIPERAZINYL)PYRIDINE
• 4-PIPERAZINOPYRIDINE
• 1-(4-PYRIDYL)PIPERAZINE
• +Expand

• MDL： MFCD00040745
• InChIKey： OQZBAQXTXNIPRA-UHFFFAOYSA-N
• Inchi： 1S/C9H13N3/c1-3-10-4-2-9(1)12-7-5-11-6-8-12/h1-4,11H,5-8H2
• SMILES： N1(C2C([H])=C([H])N=C([H])C=2[H])C([H])([H])C([H])([H])N([H])C([H])([H])C1([H])[H]
• BRN： 609705

Computed Properties

• Exact Mass: 163.11100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 163.110947
• Heavy Atom Count: 12
• Complexity: 126
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 28.2

Experimental Properties

• LogP: 0.88500
• PSA: 28.16000
• Refractive Index: 1.576
• Water Partition Coefficient: Soluble in water.
• Boiling Point: 200°C/0.3mmHg(lit.)
• Melting Point: 138.0 to 142.0 deg-C
• Flash Point: 195-200℃/0.3mm
• Color/Form: Not determined.
• Solubility: Not determined
• Sensitiveness: Air Sensitive
• Density: 1.0810

1-(pyridin-4-yl)piperazine Security Information

• Symbol: GHS05
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R34
• Hazard Level：8
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3259 8/PG 2
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：II
• Risk Phrases： 34
• Signal Word：Danger
• HazardClass：8
• FLUKA BRAND F CODES：10-34

1-(pyridin-4-yl)piperazine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Heterocyclic Building Blocks